(3-Methylpentan-2-yl)(pentyl)amine

• Molecular Formula: C11H25N
• Molecular Weight: 171.32 g/mol
• IUPAC Name: 3-methyl-N-pentylpentan-2-amine
• InChI: InChI=1S/C11H25N/c1-5-7-8-9-12-11(4)10(3)6-2/h10-12H,5-9H2,1-4H3
• InChI Key: VXADXJROTWOOIV-UHFFFAOYSA-N
• Canonical SMILES: CCCCCNC(C)C(C)CC

Description

(3-Methylpentan-2-yl)(pentyl)amine is a secondary aliphatic amine with a branched 3-methylpentan-2-yl group (C₆H₁₃) and a linear pentyl group (C₅H₁₁). Its molecular formula is C₁₁H₂₃N, with a molecular weight of 169.31 g/mol. The compound’s structure combines a bulky branched alkyl chain with a linear hydrocarbon chain, influencing its physicochemical properties, such as solubility, boiling point, and reactivity.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3-Methylpentan-2-yl)(pentyl)amine typically involves the alkylation of a secondary amine. One common method is the reductive amination of 3-methylpentan-2-one with pentylamine in the presence of a reducing agent such as sodium cyanoborohydride. The reaction is carried out under mild conditions, typically at room temperature, and in an inert atmosphere to prevent oxidation.

Industrial Production Methods

On an industrial scale, the production of (3-Methylpentan-2-yl)(pentyl)amine may involve continuous flow processes to ensure high yield and purity. Catalytic hydrogenation of the corresponding imine intermediate is another method employed, using catalysts such as palladium on carbon or Raney nickel. The reaction conditions are optimized to achieve efficient conversion and minimize by-products.

Chemical Reactions Analysis

Types of Reactions

(3-Methylpentan-2-yl)(pentyl)amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form the corresponding nitroso or nitro derivatives.

Reduction: It can be reduced to form primary amines or other reduced nitrogen-containing compounds.

Substitution: The amine group can participate in nucleophilic substitution reactions, where it is replaced by other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution: Halogenating agents like thionyl chloride or phosphorus tribromide are employed for substitution reactions.

Major Products Formed

Oxidation: Formation of nitroso or nitro compounds.

Reduction: Formation of primary amines.

Substitution: Formation of alkyl halides or other substituted derivatives.

Scientific Research Applications

(3-Methylpentan-2-yl)(pentyl)amine has several applications in scientific research:

Chemistry: Used as a building block in organic synthesis, particularly in the preparation of complex amines and heterocyclic compounds.

Biology: Investigated for its potential as a ligand in biochemical assays and as a precursor for biologically active molecules.

Medicine: Explored for its potential therapeutic properties, including its use in drug development for targeting specific receptors or enzymes.

Industry: Utilized in the production of specialty chemicals, including surfactants, lubricants, and polymer additives.

Mechanism of Action

The mechanism of action of (3-Methylpentan-2-yl)(pentyl)amine involves its interaction with molecular targets such as enzymes or receptors. The compound can act as a ligand, binding to active sites and modulating the activity of the target protein. The specific pathways involved depend on the context of its application, whether in biochemical assays or therapeutic settings.

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

Structural and Physicochemical Properties

The table below compares (3-Methylpentan-2-yl)(pentyl)amine with similar compounds, highlighting key structural features and properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents	Key Properties/Applications	Reference
(3-Methylpentan-2-yl)(pentyl)amine	C₁₁H₂₃N	169.31	Branched C₆, linear C₅ alkyl	Potential material science uses	-
(3-Bromo-4-fluorophenyl)methylamine	C₁₂H₁₇BrFN	274.17	Aryl (Br, F), branched C₅ alkyl	Higher polarity due to halogens
1-(4-Chlorophenyl)ethylamine	C₁₄H₂₂ClN	239.78	Aryl (Cl), branched C₆ alkyl	Increased hydrophobicity
(3-Methylpentan-2-yl)(prop-2-yn-1-yl)amine	C₉H₁₇N	139.24	Branched C₆, propargyl	Reactivity via alkyne group
(5-Chlorothiophen-2-yl)methylamine	C₁₀H₁₆ClNS	217.76	Thiophene (Cl), linear C₅ alkyl	Enhanced electronic properties

Key Observations:

• Branching Effects : The branched 3-methylpentan-2-yl group in the target compound reduces molecular symmetry, likely lowering its melting/boiling point compared to linear analogs. For example, (5-chlorothiophen-2-yl)methylamine (linear C₅) has a higher molecular weight (217.76 g/mol) but may exhibit different phase behavior due to its planar thiophene ring .
• Aromatic vs. Aliphatic Substituents : Aryl-substituted analogs (e.g., ) exhibit higher molecular weights and polarity due to halogen atoms, increasing their solubility in polar solvents compared to purely aliphatic amines .
• Functional Group Reactivity : The propargyl group in (3-methylpentan-2-yl)(prop-2-yn-1-yl)amine enables click chemistry applications, a feature absent in the target compound .

Quantitative Structure–Property Relationship (QSPR) Insights

notes that QSPR models perform best for structurally similar compounds. The target compound’s aliphatic nature would fit models distinct from those for halogenated or heterocyclic analogs. For example, its retention index in gas chromatography would correlate differently due to reduced polarity compared to ’s bromo-fluoro derivative .